Methyl 4'-bromo-4-nitro[1,1'-biphenyl]-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of methyl 4'-bromomethyl biphenyl-2-carboxylate was achieved through a three-step process starting from 2-cyano-4'-methylbiphenyl. The process involved hydrolysis, esterification, and bromination, resulting in a high total yield of 86% for the target compound. This method not only increased the yield but also simplified the process and reduced the cost of production .
Molecular Structure Analysis
In a related study, the molecular structure of a similar compound, methyl 6-amino-5-cyano-2-methyl-4-(3-nitrophenyl)-4H-pyran-3-carboxylate, was determined using single-crystal X-ray diffraction. The compound crystallized in the triclinic space group P-1, with specific unit-cell parameters and exhibited hydrogen bonding and π-π interactions within the crystal structure. Although this compound is not the same as methyl 4'-bromo-4-nitro[1,1'-biphenyl]-2-carboxylate, the techniques used for structural analysis are relevant and could be applied to the latter for detailed molecular insights .
Chemical Reactions Analysis
Nucleophilic aromatic substitution reactions were explored in the synthesis of complex phthalocyanines. The study involved the substitution of a bromine atom in 4-bromo-5-nitrophthalodinitrile, followed by further chemical transformations. This research demonstrates the reactivity of bromo- and nitro-substituted aromatic compounds, which is pertinent to understanding the chemical behavior of this compound under various conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of methyl 1-nitrophenyl-1,2,3,4-9H-tetrahydro-beta-carboline-3-carboxylate derivatives were studied, including their trypanocidal activity. Theoretical calculations and cyclic voltammetry were used to evaluate the electronic properties and reactivity of these compounds. Although the study focused on tetrahydro-beta-carboline derivatives, the methods employed could be used to assess the physical and chemical properties of this compound, such as its reactivity and potential biological activity .
Mechanism of Action
Target of Action
Similar compounds are known to interact with various proteins and enzymes in the body, affecting their function .
Mode of Action
It is likely to involve electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate . This intermediate then undergoes a reaction where a proton is removed, yielding a substituted benzene ring .
Biochemical Pathways
Similar compounds are known to participate in reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
Similar compounds like 4-bromobiphenyl have been studied for their metabolism by cytochrome p-450-dependent monooxygenases in rat hepatic microsomes .
Result of Action
Similar compounds are known to undergo reduction to biphenyl in cationic micelles by electrochemically generated anion radicals .
properties
IUPAC Name |
methyl 2-(4-bromophenyl)-5-nitrobenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrNO4/c1-20-14(17)13-8-11(16(18)19)6-7-12(13)9-2-4-10(15)5-3-9/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPPXSCRLTHKKED-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001217876 | |
Record name | Methyl 4′-bromo-4-nitro[1,1′-biphenyl]-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001217876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886361-85-9 | |
Record name | Methyl 4′-bromo-4-nitro[1,1′-biphenyl]-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886361-85-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4′-bromo-4-nitro[1,1′-biphenyl]-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001217876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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